molecular formula C10H24NO4P B8363169 2-Aminoethyl di(tert-butyl) phosphate

2-Aminoethyl di(tert-butyl) phosphate

Cat. No.: B8363169
M. Wt: 253.28 g/mol
InChI Key: WURWQVXZNYNREQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Aminoethyl di(tert-butyl) phosphate is a useful research compound. Its molecular formula is C10H24NO4P and its molecular weight is 253.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H24NO4P

Molecular Weight

253.28 g/mol

IUPAC Name

2-aminoethyl ditert-butyl phosphate

InChI

InChI=1S/C10H24NO4P/c1-9(2,3)14-16(12,13-8-7-11)15-10(4,5)6/h7-8,11H2,1-6H3

InChI Key

WURWQVXZNYNREQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OP(=O)(OCCN)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
CC(C)(C)OP(=O)(OCCNC(=O)OCc1ccccc1)OC(C)(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
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reactant
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Synthesis routes and methods II

Procedure details

A solution of 225 (1.17 g, 3.02 mmol) in MeOH (30 mL) with Pd/C (5%, 0.21 g) was hydrogenated at 50 psi for 2.5 h. The mixture was filtered through Celite, washing with MeOH, and the filtrate was evaporated. The residue was dissolved in CH2Cl and the solution was filtered once more, then evaporated to give 2-aminoethyl di(tert-butyl) phosphate (226) (604 mg, 79%) as a colourless oil: 1H NMR [CDCl3] δ 4.01-3.94 (m, 2H), 2.96-2.90 (m, 2H), 1.58 (br s, 2H), 1.49 (s, 18H). HRMS (FAB) calcd. for C10H25NO4P (MH+) m/z 254.1521, found 254.1519.
Name
225
Quantity
1.17 g
Type
reactant
Reaction Step One
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Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0.21 g
Type
catalyst
Reaction Step One

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